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Compound of Interest

Compound Name: 3-Chloro-6-nitroisoquinolin-1-ol

Cat. No.: B1459731

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available chemical and physical properties of 3-
Chloro-6-nitroisoquinolin-1-ol (CAS Number: 1416714-03-8). Due to the limited availability of
public domain data, this document focuses on the foundational chemical information and
provides a broader context of the potential significance of isoquinoline derivatives in drug
discovery. At present, detailed experimental protocols for its synthesis and analysis, as well as
specific biological activity and signaling pathway involvement, have not been documented in
readily accessible scientific literature.

Chemical Properties and Data

3-Chloro-6-nitroisoquinolin-1-ol is a heterocyclic organic compound belonging to the
isoquinoline class. The presence of a chlorine atom, a nitro group, and a hydroxyl group on the
isoquinoline scaffold suggests potential for diverse chemical reactivity and biological activity.

Table 1: Chemical and Physical Properties of 3-Chloro-6-nitroisoquinolin-1-ol
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Property Value Source
BLD Pharm[1], Sigma-
CAS Number 1416714-03-8 _
Aldrich[2]
Molecular Formula CoHsCIN20s3 BLD Pharm[1]
Molecular Weight 224.60 g/mol BLD Pharm[1]
) Pale-yellow to yellow-brown
Physical Appearance ,
solid
Storage Conditions Inert atmosphere, 2-8°C BLD Pharm[1]

Purity

Information not publicly

available
] ] Information not publicly
Melting Point )
available
- , Information not publicly
Boiling Point )
available
- Information not publicly
Solubility

available

Note: While some suppliers indicate the availability of spectral data such as NMR, HPLC, LC-

MS, and UPLC, these spectra are not publicly accessible.[1]

Safety and Handling

Based on available safety data, 3-Chloro-6-nitroisoquinolin-1-ol is classified as hazardous.

Table 2: Hazard Information for 3-Chloro-6-nitroisoquinolin-1-ol

Hazard Statement Description

H301 Toxic if swallowed

H311 Toxic in contact with skin
H331 Toxic if inhaled
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Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, lab coats, and eye protection, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Experimental Protocols

A thorough search of scientific databases and patent literature did not yield specific,
reproducible experimental protocols for the synthesis, purification, or analytical characterization
of 3-Chloro-6-nitroisoquinolin-1-ol.

Potential Biological Significance and Signaling
Pathways

While no specific biological activities or target-based assays have been reported for 3-Chloro-
6-nitroisoquinolin-1-ol, the isoquinoline scaffold is a well-established privileged structure in
medicinal chemistry.[3] Isoquinoline derivatives have been shown to exhibit a wide range of
pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial
effects.[4][5][6]

The biological activities of isoquinoline derivatives are often attributed to their ability to interact
with various biological targets, including enzymes and receptors. For instance, certain
isoquinoline alkaloids have been reported to interfere with critical cellular signaling pathways,
such as the nuclear factor-kB (NF-kB) and mitogen-activated protein kinase
(MAPK)/extracellular-signal-regulated kinase (ERK) pathways, which are crucial in viral
replication and inflammatory responses.[4]

Given the lack of specific data for 3-Chloro-6-nitroisoquinolin-1-ol, a hypothetical workflow
for its initial biological screening is presented below.

Hit Identification Lead Optimization

pri s . Cell-Based Assays
rimary Screening (e.g., Cytotoxicity, Proliferation)
(3-ChIoro»G-nilroisoquinolin»l-ol j—*

Primary Screening

In Vivo Studies

Target-Based Assays
(e.g., Kinase Inhibition)
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Click to download full resolution via product page

Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Conclusion and Future Directions

3-Chloro-6-nitroisoquinolin-1-ol is a chemical entity with limited publicly available data. The
information presented in this guide is based on data from chemical suppliers. To fully elucidate
the chemical and biological profile of this compound, further research is required. This would
involve the development and publication of a robust synthetic route, comprehensive
characterization using modern analytical techniques, and systematic evaluation of its biological
activity against a panel of relevant targets and cell lines. The broader pharmacological
importance of the isoquinoline class of compounds suggests that 3-Chloro-6-nitroisoquinolin-
1-ol could be a valuable subject for further investigation in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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